Cas no 103577-45-3 (Lansoprazole)

Lansoprazole is a potent proton pump inhibitor (PPI) that effectively reduces gastric acid secretion by inhibiting the H+/K+ ATPase enzyme system at the secretory surface of the parietal cell, thereby providing relief from symptoms associated with gastroesophageal reflux disease (GERD) and peptic ulcer disease. Its high bioavailability enables rapid therapeutic effects.

Lansoprazole structure

Product Name:Lansoprazole

CAS No:103577-45-3

MF:C₁₆H₁₄F₃N₃O₂S

MW:369.361472606659

MDL:MFCD00866873

CID:62392

PubChem ID:24278520

Update Time:2025-08-29

Lansoprazole Chemical and Physical Properties

Names and Identifiers

- 1h-benzimidazole,2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)su
- 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-1h-benz
- PREVACID
- OGAST
- LANSAPRAZOLE
- LANSOX
- 2-[[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]benzimidazole
- AG1749
- AG-1749
- Ketian
- Lancid
- Lanz
- LANZOR
- Promp
- Ulpax
- Zoton
- PREVONCO LANSOPRAZOLE
- 2-[[3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzoimidazole
- Alter
- Cinfa
- Davur
- Lanso
- Lansoprazole impurities
- Lansoprazole IMpurity
- Bamalite
- Monolitum
- Lansoprazol
- Ogastro
- Limpidex
- Agopton
- Opiren
- Prevacid SoluTab
- Takepron
- Lanzopral
- Lansoprazolum
- Lansopep
- Lanproton
- Mesactol
- Lasoprol
- Blason
- Prezal
- Lanston
- Aprazol
- Pro Ulco
- Prosogan
- Ilsatec
- Compraz
- Suprecid
- Zoprol
- Dakar
- Prevacid Iv
- AG 1749
- Lansoprazol [INN-Spanish]
- Lansoprazolum [INN-Latin]
- Lanzo
- Prevacid NapraPAC
- Prevacid 24HR
- Lansoprazole [USAN:BAN:INN]
- Lansoprazole
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methylsulfinyl]-1H-benzimidazole
- 103577-45-3
- LANSOPRAZOLE (EP MONOGRAPH)
- Ogastoro
- ABT-006
- cid_3883
- HMS3269D15
- Tox21_301023
- PREVPAC COMPONENT LANSOPRAZOLE
- LANSOPRAZOLE [USP MONOGRAPH]
- Lansoprazole, European Pharmacopoeia (EP) Reference Standard
- 2-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl-methanesulfinyl]-1H-benzimidazole
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]-methyl]sulfinyl]benzimidazole
- Prestwick1_001072
- Prestwick0_001072
- DTXSID4023200
- Tox21_110184
- 2-[[[3-METHYL-4-(2,2,2-TRIFLUORO-ETHOXY)-PYRIDIN-2-YL]METHYL]SULFINYL]-1H-BENZO[D]IMIDAZOLE
- 2-(((3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL)METHYL)SULFINYL)-1H-BENZIMIDAZOLE
- SPBio_002992
- NCGC00015615-07
- HMS3264E12
- HMS3371E21
- Opera_ID_1676
- CHEMBL480
- Lansoprazole for peak identification
- Sunmark Lansoprazole
- EU-0100709
- HMS2052F05
- FT-0670721
- SR-01000000169-9
- Kirkland Signature Lansoprazole
- 2-[(R)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- Lansoprazol (INN-Spanish)
- Spectrum2_000444
- NSC-758638
- NSC 758638
- LANSOPRAZOLE [WHO-DD]
- KBio2_004628
- 2-[3-methyl-4-(2,2,2-trifluoro-ethoxy)pyridin-2-ylmethanesulfinyl]-benzimidazole
- HMS1571G06
- NCGC00015615-01
- Spectrum_001580
- Lansoprazole, British Pharmacopoeia (BP) Reference Standard
- SPECTRUM1503926
- A02BC03
- SB19127
- NCGC00015615-08
- NS00000543
- Lansoprazole impurity standard
- SCHEMBL22365
- NCGC00254925-01
- CHEBI:6375
- Z1501485356
- Up and Up Lansoprazole
- AC-1233
- A800764
- KS-1075
- Lopac0_000709
- L0233
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyrid-2-yl]methylsulfinyl]benzimidazole
- Lansoprazole DR
- 2-[[3-methyl-4-[2,2,2-tris(fluoranyl)ethoxy]pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]benzimidazole
- HY-13662
- D00355
- Pharmakon1600-01504282
- LANSOPRAZOLE [MI]
- Lansoprazole for peak identification, European Pharmacopoeia (EP) Reference Standard
- Lanzol-30
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]-1H-benzimidazole
- equate lansoprazole
- Health Mart Lansoprazole
- (RS)-2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-Benzimidazole
- Prevacid (TN)
- lanzoprazole
- MLS000759405
- NCGC00015615-14
- BSPBio_001084
- 2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-1H-benzimidazole
- LANSOPRAZOLE [HSDB]
- DTXCID703200
- lansoprazole delayed release
- 1H-Benzimidazole, 2-[(S)-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
- HMS2098G06
- Lansoprazole-13C6
- DivK1c_000920
- HMS3715G06
- SR-01000000169-2
- 2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl}-1H-benzimidazole
- KBio2_007196
- safeway acid reducer
- NINDS_000920
- 0K5C5T2QPG
- LANSOPRAZOLE [INN]
- MLS001424235
- Lapraz
- NCGC00023826-07
- NCGC00015615-06
- FT-0670722
- KBio2_002060
- (+/-)-LANSOPRAZOLE
- LANSOPRAZOLE (MART.)
- HMS2093M07
- 2-[[ [3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]-1H-benzimidazole
- NC00411
- NCGC00015615-11
- NCGC00015615-15
- LANSOPRAZOLE [VANDF]
- Lanzul
- CAS-103577-45-3
- Lansoprazoles
- MLS001074170
- CS-1847
- NCGC00015615-03
- HMS1922M04
- NCGC00023826-05
- Lansoprazole,(S)
- Prestwick2_001072
- MLS-0003247.0001
- NCGC00023826-03
- 2-[3-methyl-4-(2,2,2-trifluoro-ethoxy)-pyridin-2-ylmethanesulfinyl]-benzimidazole
- MLS000069705
- HSDB 7204
- Prestwick3_001072
- KBioSS_002060
- TAK 390MR
- Berkley and Jensen Lansoprazole
- LANSOPRAZOLE [ORANGE BOOK]
- MFCD00866873
- Spectrum5_001521
- DB00448
- Prevacid Delayed Release
- 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- 1H-Benzimidazole, 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
- LANSOPRAZOLE [USAN]
- Tox21_110184_1
- 2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methane}sulfinyl)-1H-1,3-benzodiazole
- Lansoprazole (JP17/USP/INN)
- AKOS005554811
- A-65006
- (+)-2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
- NCGC00381720-13
- Good Sense Lansoprazole
- KBio1_000920
- Lanzol
- NCGC00023826-04
- SDCCGSBI-0050687.P004
- Lansoprazole [USAN:USP:INN:BAN]
- BCP22331
- Kirkland Signature Lansoprazole Delayed Release
- Spectrum4_000856
- LP00709
- UNII-0K5C5T2QPG
- s1354
- MJIHNNLFOKEZEW-UHFFFAOYSA-O
- 2-[({3-methyl-4-[(2,2,2-trifluoroethyl)oxy]pyridin-2-yl}methyl)sulfinyl]-1H-benzimidazole
- CG-4801
- AB00052388_18
- KBio3_001330
- A 65006
- LANSOPRAZOLE (USP MONOGRAPH)
- BRN 4333393
- SR-01000000169
- AB00052388
- KBioGR_001491
- Tox21_500709
- J-007154
- Basic Care Lansoprazole
- 2-[3-Methyl-4-(2,2,2-trifluoro-ethoxy)-pyridin-2-ylmethanesulfinyl]-1H-benzimidazole
- 2-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanesulfinyl]-1H-benzimidazole
- 2-((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methylsulfinyl)-1H-benzo[d]imidazole
- Lansoprazole (USAN:USP:INN:BAN)
- NCGC00023826-06
- TAK-390MR
- SMR000058469
- AB00052388_19
- Levolansoprazole;(-)-Lansoprazole
- Lansoprazolum (INN-Latin)
- F20528
- HMS3677J05
- SW197226-4
- Equate Lansoprazole Delayed Release
- SY052771
- Lansoprazole, >=98% (TLC), powder
- 1H-Benzimidazole, 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-
- Lansophed
- 2-({3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl)methyl} sulphinylbenzimidazole;2-({3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl)methyl} sulphinylbenzimidazole
- GTPL7208
- FT-0610894
- (S)-2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- Lopac-L-8533
- SR-01000000169-6
- F2173-0222
- LANSOPRAZOLE [EP MONOGRAPH]
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- Prevacid 24 Hr
- 2-[(S)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- LANSOPRAZOLE [USP-RS]
- HMS2234B10
- NCGC00261394-01
- 2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}sulfinyl)-1H-benzimidazole
- BL166173
- A921066
- Lansoprazole, United States Pharmacopeia (USP) Reference Standard
- PrevOnco
- LANSOPRAZOLE COMPONENT OF PREVPAC
- BIDD:GT0006
- 2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl)methyl)sulfinyl)benzimidazole
- 2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methanesulfinyl}-1H-1,3-benzodiazole
- NCGC00015615-05
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methylsulfinyl]-1H-benzimidazole
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
- Good Neighbor Pharmacy Lansoprazole
- Heartburn Relief 24 Hour
- L 8533
- BSPBio_001830
- NCGC00015615-09
- NCGC00015615-12
- SBI-0050687.P003
- LansoprazoleDR
- HMS3262M19
- BCP34129
- LANSOPRAZOLE (USP-RS)
- NSC758710
- CCG-39952
- IDI1_000920
- Pharmakon1600-01503926
- SPBio_000488
- NCGC00015615-04
- Prevacid I.V.
- BRD-A49172652-001-05-7
- Lanfast
- BDBM47032
- Equaline Lansoprazole
- Topcare Lansoprazole
- Dg Health Lansoprazole
- HMS502N22
- Lansoprazole24 HR
- LANSOPRAZOLE [JAN]
- LANSOPRAZOLE [MART.]
- 2-(2-benzimidazolylsulfinylmethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine
- Spectrum3_000295
- HMS3654J17
- AB00052388-17
- NSC758638
- caring mill lansoprazole
- HMS3394F05
- Q254296
- HMS3413J05
- 1261394-42-6
- 2-[[[3-methyl-4-(2,2,2-trifluoro-ethoxy)-2-pyridinyl]methyl]-sulfinyl]1H-benzimidazole
- CPD000058469
- BDBM50070208
- NCGC00015615-10
- Signature Care Acid Reducer
- BRD-A49172652-001-13-1
- NCGC00015615-02
- BPBio1_001194
- BRD-A49172652-001-26-3
- STK621169
- BRD-A49172652-001-28-9
- BRD-A49172652-001-27-1
- BBL029072
- MDL： MFCD00866873
- Inchi： 1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)
- InChI Key： MJIHNNLFOKEZEW-UHFFFAOYSA-N
- SMILES： S(C1NC2C=CC=CC=2N=1)(=O)CC1N=CC=C(OCC(F)(F)F)C=1C

Computed Properties

Exact Mass: 369.07600
Monoisotopic Mass: 369.075882
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 87.1

Experimental Properties

Color/Form: Powder
Density: 1.5
Melting Point: 170°C(dec.)(lit.)
Boiling Point: 504.9°C at 760 mmHg
Flash Point: 289.9 oC
Refractive Index: 1.591
PSA: 87.08000
LogP: 4.38090
Merck: 5362

Lansoprazole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：DD9487500
Hazardous Material Identification：
Safety Term：S26;S36
Storage Condition：2-8°C
Risk Phrases：R36/37/38

Lansoprazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lansoprazole Pricemore >>

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DC Chemicals	DC9091-1 g	Lansoprazole	103577-45-3	>98%	1g	$300.0	2022-02-28
TRC	L175000-50mg	Lansoprazole	103577-45-3		50mg	$ 51.00	2023-09-07
TRC	L175000-250mg	Lansoprazole	103577-45-3		250mg	$ 57.00	2023-09-07
TRC	L175000-500mg	Lansoprazole	103577-45-3		500mg	$63.00	2023-05-18
TRC	L175000-1g	Lansoprazole	103577-45-3		1g	$ 75.00	2023-09-07
TRC	L175000-5g	Lansoprazole	103577-45-3		5g	$316.00	2023-05-18
TRC	L175000-10g	Lansoprazole	103577-45-3		10g	$532.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L129650-1g	Lansoprazole	103577-45-3	≥98%	1g	¥59.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L129650-100g	Lansoprazole	103577-45-3	≥98%	100g	¥1271.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L129650-250mg	Lansoprazole	103577-45-3	≥98%	250mg	¥29.90	2023-09-02

Lansoprazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:103577-45-3)Lansoprazole

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Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:103577-45-3)Lansoprazole, ≥ 98.0%

Order Number:LE17331;LE5867370

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

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Zhengzhou Baoyu Pharmaceutical Co., Ltd.

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(CAS:103577-45-3)Lansoprazole

Order Number:LE009

Stock Status:in Stock

Quantity:5KG/1KG/25KG/100KG

Purity:99% HPLC

Pricing Information Last Updated:Thursday, 14 August 2025 14:44

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Lansoprazole Spectrogram

1H NMR

Bruker

CD3OD

MS-MS

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Suzhou Senfeida Chemical Co., Ltd

(CAS:103577-45-3)Lansoprazole

Purity:99.9%

Quantity:200kg

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:103577-45-3)Lansoprazole, ≥ 98.0%

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 103577-45-3 (Lansoprazole)

Lansoprazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Lansoprazole Security Information

Lansoprazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

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Lansoprazole Suppliers

Lansoprazole Spectrogram

Lansoprazole Related Literature

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